2-(4-Bromophenyl)-6,6-dimethyl-1-(4-sulfanylphenyl)-5,7-dihydroindol-4-one

• IUPAC Name: 2-(4-bromophenyl)-6,6-dimethyl-1-(4-sulfanylphenyl)-5,7-dihydroindol-4-one
• InChI: InChI=1S/C22H20BrNOS/c1-22(2)12-20-18(21(25)13-22)11-19(14-3-5-15(23)6-4-14)24(20)16-7-9-17(26)10-8-16/h3-11,26H,12-13H2,1-2H3
• InChI Key: IPVCVYHMGXMIFL-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C=C(N2C3=CC=C(C=C3)S)C4=CC=C(C=C4)Br)C(=O)C1)C
• Molecular Formula: C22H20BrNOS
• Molecular Weight: 426.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups. It has a bromophenyl group, a sulfanylphenyl group, and a dihydroindolone group. The bromophenyl group is a phenyl ring with a bromine atom attached, which can participate in various reactions such as electrophilic aromatic substitution. The sulfanyl group is a sulfur atom bonded to a hydrogen atom, which can act as a nucleophile in reactions. The dihydroindolone group is a type of indole, which is a bicyclic structure consisting of a benzene ring fused to a pyrrole ring.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group. Without specific literature on this compound, it’s hard to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a bicyclic system. The bromophenyl and sulfanylphenyl groups would likely add significant steric bulk.

Chemical Reactions Analysis

This compound could potentially undergo a variety of chemical reactions, depending on the conditions. The bromophenyl group could undergo electrophilic aromatic substitution, while the sulfanyl group could act as a nucleophile.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as its size, shape, and the specific functional groups it contains would all influence its properties.

Mechanism of Action

Without specific information on what this compound is used for, it’s difficult to comment on its mechanism of action. If it’s used as a drug, its mechanism would depend on the specific biological target it interacts with.

Future Directions

The future research directions for this compound would depend on its potential applications. If it shows promise as a drug, for example, future research could focus on optimizing its structure for better activity or lower side effects.